4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one

• IUPAC Name: 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one
• InChI: InChI=1S/C15H19N3O2/c19-14-10-18(9-7-16-14)15(20)11-17-8-3-5-12-4-1-2-6-13(12)17/h1-2,4,6H,3,5,7-11H2,(H,16,19)
• InChI Key: ALWVBSYMJBIHHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC(=O)N3CCNC(=O)C3
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one, also known as DQP, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one acts as a partial agonist of dopamine and serotonin receptors, meaning that it activates these receptors to a lesser extent than their natural ligands. This mechanism of action allows 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one to modulate the activity of these receptors in a selective and subtle manner, which may have therapeutic implications.
Biochemical and Physiological Effects:
4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of intracellular signaling pathways, and the alteration of gene expression. These effects are thought to underlie the therapeutic potential of 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one in various diseases and disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one in lab experiments is its well-characterized pharmacology and mechanism of action. This allows researchers to study the effects of 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one on specific receptors and signaling pathways with a high degree of precision. However, one limitation of using 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one is its relatively low potency and efficacy compared to other drugs targeting dopamine and serotonin receptors. This may limit its utility in certain experimental settings.

Future Directions

There are several future directions for research on 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one, including the development of new drugs based on its scaffold, the optimization of its pharmacological properties, and the exploration of its therapeutic potential in various diseases and disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its effects on neurotransmitter release, intracellular signaling, and gene expression. Overall, 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one represents a promising compound for scientific research with potential applications in various fields.

Synthesis Methods

4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one is synthesized by reacting 3,4-dihydro-2H-quinoline with acetic anhydride and piperazine. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the purity and yield of the product.

Scientific Research Applications

4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one has been shown to modulate the activity of dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. In pharmacology, 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one has been used as a reference compound for testing the activity of new drugs targeting dopamine and serotonin receptors. In medicinal chemistry, 4-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]piperazin-2-one has been used as a scaffold for developing new drugs with improved pharmacological properties.